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Compound of Interest

Compound Name: 1-Chloro-4-methoxybutane

Cat. No.: B125409 Get Quote

1-Chloro-4-methoxybutane, identified by its CAS number 17913-18-7, is a pivotal reagent in

modern organic synthesis, particularly within the pharmaceutical industry.[1][2] Its unique

bifunctional nature, possessing both a reactive terminal chloro group and a stable methoxy

ether linkage, renders it a versatile building block for the construction of complex molecular

architectures.[1] This guide offers a comprehensive exploration of its chemical properties,

synthesis, reactivity, and applications, with a particular focus on its role in drug development,

most notably as a key intermediate in the synthesis of Fluvoxamine maleate.[1]

Physicochemical and Spectroscopic Profile
A thorough understanding of a reagent's physical and chemical properties is fundamental to its

effective application in research and development. The key characteristics of 1-Chloro-4-
methoxybutane are summarized below.
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Property Value Source(s)

CAS Number 17913-18-7 [1][3][4][5][6]

Molecular Formula C₅H₁₁ClO [1][3][4][5][6]

Molecular Weight 122.59 g/mol [1][3][4][5][6]

Appearance Colorless liquid [1][2][7]

Boiling Point ~110-138.3 °C at 760 mmHg [1][6][7]

Density ~0.951 g/cm³ [6]

Solubility

Slightly soluble in water;

Soluble in chloroform and

methanol

[2][6][7]

Purity Typically ≥98-99% [1]

Storage
Sealed in a dry place at room

temperature
[6][8]

Analytical Characterization
The structural integrity and purity of 1-Chloro-4-methoxybutane are typically confirmed using

a suite of analytical techniques.
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Analytical Method Expected Observations

¹H NMR

The methoxy (-OCH₃) protons typically resonate

around δ 3.2–3.4 ppm. The methylene protons

adjacent to the chlorine and oxygen atoms will

exhibit characteristic chemical shifts and

splitting patterns.

Mass Spectrometry (MS)

The molecular ion peak (M+) for C₅H₁₁ClO

should appear at m/z 122 and 124, reflecting the

isotopic pattern of chlorine.[1] Fragmentation

patterns, such as the loss of CH₃O or Cl, can

further confirm the structure.[1]

Infrared (IR) Spectroscopy

Characteristic stretching vibrations for the C-O

bond are expected in the 1050–1150 cm⁻¹

region, and for the C-Cl bond in the 550–750

cm⁻¹ region.[1]

Gas Chromatography (GC)

GC is employed to assess the purity of the

compound, with typical commercial grades

reaching 97–98% or higher.[1]

Synthesis and Purification: A Practical Approach
The synthesis of 1-Chloro-4-methoxybutane is commonly achieved through the chlorination

of 4-methoxybutanol. A representative procedure involves the use of thionyl chloride (SOCl₂) as

the chlorinating agent.[1]

Step-by-Step Synthesis Protocol
Reaction Setup: In a suitable reaction vessel equipped with a stirrer, thermometer, and

dropping funnel, charge 4-methoxybutanol.

Cooling: Cool the reaction mixture to a controlled temperature, typically between 20–25°C.[1]

Reagent Addition: Slowly add thionyl chloride to the cooled 4-methoxybutanol. The

temperature should be carefully monitored and maintained during this exothermic addition.
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Reaction: Allow the reaction to proceed to completion. The progress can be monitored by

techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) to ensure the full conversion of the starting material.[1]

Work-up: Quench the reaction mixture by carefully adding water in portions to neutralize any

excess thionyl chloride.[1]

Extraction: Extract the crude product with a suitable organic solvent.

Purification: The final product is isolated and purified by distillation under atmospheric

pressure, typically at a temperature range of 140–150°C.[1] This process can yield a product

with a purity of 97–98%.[1]

Mitigating Impurities
Potential byproducts of this synthesis include unreacted 4-methoxybutanol or dichlorinated

derivatives.[1] To minimize these impurities, it is crucial to use an appropriate stoichiometry of

thionyl chloride and to ensure anhydrous conditions to prevent hydrolysis of the chloroalkane

group.[1]
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Synthesis Workflow
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Caption: A generalized workflow for the synthesis of 1-Chloro-4-methoxybutane.

Reactivity and Mechanistic Considerations
The synthetic utility of 1-Chloro-4-methoxybutane stems from the differential reactivity of its

two functional groups.

The Chloro Group: The terminal chlorine atom serves as a good leaving group, making the

primary carbon susceptible to nucleophilic attack. This allows for a wide range of Sₙ2
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reactions, where the chlorine is displaced by various nucleophiles to form new carbon-

heteroatom or carbon-carbon bonds.[1] This reactivity is fundamental to its role as a building

block.

The Methoxy Group: In contrast, the methoxy group forms a stable ether linkage. This part of

the molecule is generally unreactive under the conditions used for nucleophilic substitution at

the terminal carbon, allowing it to be carried through synthetic sequences unchanged.[1]

This combination of a reactive site and a stable backbone makes 1-Chloro-4-methoxybutane
an excellent four-carbon linker in the assembly of more complex molecules.[1]

Nucleophilic Substitution (Sₙ2) Reaction

1-Chloro-4-methoxybutane + Nucleophile (Nu⁻)
[Nu---C---Cl]⁻

Transition State
Attack 4-Methoxybutyl-Nu + Cl⁻Displacement

Click to download full resolution via product page

Caption: A schematic representation of an Sₙ2 reaction involving 1-Chloro-4-methoxybutane.

Key Applications in Drug Discovery and
Development
The primary and most well-documented application of 1-Chloro-4-methoxybutane is in the

synthesis of Fluvoxamine, a selective serotonin reuptake inhibitor (SSRI) used for the treatment

of depression and obsessive-compulsive disorders.[1] In this multi-step synthesis, 1-Chloro-4-
methoxybutane is used to introduce the 4-methoxybutyl side chain onto a precursor molecule.

Beyond this specific application, its properties make it a valuable intermediate for the synthesis

of various other active pharmaceutical ingredients (APIs) and agrochemicals where a 4-

methoxybutyl moiety is required.[2] The incorporation of chloro and methoxy groups into drug

candidates can influence their pharmacokinetic and pharmacodynamic properties, a topic of

significant interest in medicinal chemistry.[9]
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Safety, Handling, and Disposal
As with any chemical reagent, proper safety precautions are paramount when handling 1-
Chloro-4-methoxybutane.

Hazard Identification
1-Chloro-4-methoxybutane is classified as a flammable liquid and is harmful if swallowed, in

contact with skin, or if inhaled.[10][11] It can cause skin and serious eye irritation, as well as

respiratory irritation.[11]

Hazard Statements (H-phrases): H225/H226 (Flammable liquid and vapor), H302 (Harmful if

swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May

cause respiratory irritation).[11]

Recommended Handling and Storage Procedures
Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[10] Use explosion-proof electrical and lighting equipment.[11]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a

face shield, and protective clothing.[10][11]

Handling: Keep away from heat, sparks, open flames, and other ignition sources.[11] Avoid

breathing vapors or mist.[11] Wash hands thoroughly after handling.[10]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]

First Aid and Emergency Procedures
In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with

plenty of water.[11]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.[11]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[11]
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If swallowed: Rinse mouth and seek medical attention.[10][11]

Disposal
Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with all applicable national and local regulations.[11]

Safety and Handling Workflow

Handling
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Storage
(Cool, Dry, Ventilated)
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Disposal
(Licensed Contractor)
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Caption: A workflow outlining the key stages of safe handling for 1-Chloro-4-methoxybutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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